![molecular formula C11H11N3O2 B1441920 1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone CAS No. 1306739-14-9](/img/structure/B1441920.png)
1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone
Overview
Description
Scientific Research Applications
Antimicrobial Activities
1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone and its derivatives demonstrate significant antimicrobial activities. Studies have shown that certain synthesized compounds with structural similarities exhibit effective antimicrobial properties. For example, a compound synthesized from 2-(pyridine-2-ylamino)acetohydrazide showed notable antimicrobial activity with MIC values ranging from 30.2 to 43.2 μg cm-3 (Salimon et al., 2011). Similarly, novel derivatives of pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine, incorporating a thiazolo[3,2-a]benzimidazole moiety, were found to have moderate effects against bacterial and fungal species (Abdel‐Aziz et al., 2008).
Catalytic and Synthetic Applications
Anticancer and Antibacterial Properties
Some derivatives of 1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone exhibit anticancer and antibacterial properties. For instance, metal complexes of pyridine derivative ligands derived from 1-(4-methylpyridin-2-yl)ethanone have shown potential in vitro cytotoxicity against carcinoma cell lines and antibacterial activities against pathogenic strains (Chaitanya et al., 2022). Similarly, 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5yl)amino)phenyl)ethanone has been synthesized for antimicrobial applications (Wanjari, 2020).
Neurological Applications
Compounds similar to 1-[2-(2-Furylamino)-4-methylpyrimidin-5-yl]ethanone have been studied for their potential in improving cognitive functions. For example, derivatives such as 1-(4-Methylpiperazin-1-yl)-2-(1-(pyridin-2-yl)Ethoxy) Ethanone showed effects in enhancing learning and memory in mice models (Zhang Hong-ying, 2012).
Safety and Hazards
properties
IUPAC Name |
1-[2-(furan-2-ylamino)-4-methylpyrimidin-5-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c1-7-9(8(2)15)6-12-11(13-7)14-10-4-3-5-16-10/h3-6H,1-2H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKKDADMRFUVWKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1C(=O)C)NC2=CC=CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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